Cas no 2228654-15-5 (2,2-difluoro-1-(2-methoxy-2-methylpropyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(2-methoxy-2-methylpropyl)cyclopropane-1-carboxylic acid
• CAS No: 2228654-15-5
• MF: C₉H₁₄F₂O₃
• MW: 208.202470302582
• CID: 6012396
• PubChem ID: 165694279
• Update Time: 2025-06-13

2,2-difluoro-1-(2-methoxy-2-methylpropyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-methoxy-2-methylpropyl)cyclopropane-1-carboxylic acid
• 2228654-15-5
• EN300-1949578

• Inchi： 1S/C9H14F2O3/c1-7(2,14-3)4-8(6(12)13)5-9(8,10)11/h4-5H2,1-3H3,(H,12,13)
• InChI Key： JTJFTVATMMIZIK-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)CC(C)(C)OC)F

Computed Properties

• Exact Mass: 208.09110063g/mol
• Monoisotopic Mass: 208.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2,2-difluoro-1-(2-methoxy-2-methylpropyl)cyclopropane-1-carboxylic acid

Professional Introduction to 2,2-difluoro-1-(2-methoxy-2-methylpropyl)cyclopropane-1-carboxylic acid (CAS No. 2228654-15-5)

2,2-difluoro-1-(2-methoxy-2-methylpropyl)cyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228654-15-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its cyclopropane core, which is a highly strained three-membered ring structure. The presence of fluorine atoms and an ester-like functionality at the carboxyl position introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The structure of this compound is particularly noteworthy due to its combination of fluorinated aliphatic and aromatic components. The cyclopropane ring is known for its high reactivity and ability to modulate biological activity through steric hindrance. In contrast, the fluoro-substituents enhance metabolic stability and binding affinity to biological targets. The side chain featuring a 2-methoxy-2-methylpropyl group further contributes to the molecule's complexity, potentially influencing its solubility, pharmacokinetics, and overall bioactivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential applications of such compounds with greater precision. The fluorine atoms in 2,2-difluoro-1-(2-methoxy-2-methylpropyl)cyclopropane-1-carboxylic acid are particularly interesting because they can improve the compound's resistance to enzymatic degradation and enhance its interaction with biological receptors. This has led to increased interest in fluorinated compounds as pharmacophores in modern drug design.

In the context of medicinal chemistry, the cyclopropane moiety has been extensively studied for its ability to introduce conformational constraints into molecules. This can be particularly beneficial in designing drugs that require specific spatial orientations to interact effectively with target proteins or enzymes. The carboxylic acid derivative functionality at the terminal position of the molecule also provides a versatile handle for further chemical modifications, such as amidation or esterification, which can tailor the compound's pharmacological properties.

Current research in this area is focused on exploring the synthetic pathways that can efficiently produce 2,2-difluoro-1-(2-methoxy-2-methylpropyl)cyclopropane-1-carboxylic acid on an industrial scale while maintaining high purity standards. The synthesis involves multiple steps, including fluorination reactions and protection-deprotection strategies to ensure regioselectivity and yield optimization. Advances in green chemistry principles have also prompted investigations into more sustainable synthetic routes that minimize waste and hazardous byproducts.

The pharmacological potential of this compound has not been fully elucidated but preliminary studies suggest that it may exhibit interesting biological activities. For instance, its structural features could make it a viable candidate for inhibiting certain enzymes or receptors involved in inflammatory pathways or cancer metabolism. Additionally, the presence of fluorine atoms often correlates with enhanced binding affinity to proteins, which could be exploited for designing more potent therapeutic agents.

One of the most exciting aspects of working with compounds like 2,2-difluoro-1-(2-methoxy-2-methylpropyl)cyclopropane-1-carboxylic acid is the opportunity to leverage cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD). These methodologies allow researchers to rapidly test large libraries of compounds for their biological efficacy and selectivity. The unique structural motifs present in this molecule make it an attractive candidate for HTS campaigns aimed at identifying novel lead compounds for therapeutic intervention.

Furthermore, the growing interest in fluorinated pharmaceuticals has spurred innovation in analytical techniques used for their characterization. Methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the identity and purity of CAS No. 2228654-15-5, as well as understanding its interactions with biological targets at a molecular level. These tools have enabled researchers to gain deeper insights into how structural modifications influence pharmacological outcomes.

In conclusion,2,2-difluoro-1-(2-methoxy-2-methylpropyl)cyclopropane-1-carboxylic acid (CAS No. 2228654-15-5) represents a fascinating compound with significant untapped potential in pharmaceutical research. Its unique structural features—combining a strained cyclopropane ring with fluorinated aliphatic components—make it a compelling subject for further investigation into drug discovery applications. As our understanding of molecular interactions continues to evolve through interdisciplinary approaches combining organic chemistry, computational biology, and medicinal chemistry,this compound holds promise as a building block for future therapeutics targeting various diseases.